Cas no 1603368-16-6 (3-Amino-1-cyclopropylpentan-1-one)

• Product Name: 3-Amino-1-cyclopropylpentan-1-one
• CAS No: 1603368-16-6
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6309518
• PubChem ID: 116011637
• Update Time: 2025-10-28

3-Amino-1-cyclopropylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1603368-16-6
• EN300-795030
• 3-Amino-1-cyclopropylpentan-1-one

• Inchi： 1S/C8H15NO/c1-2-7(9)5-8(10)6-3-4-6/h6-7H,2-5,9H2,1H3
• InChI Key： SCBSIXZAKHHLKU-UHFFFAOYSA-N
• SMILES： O=C(CC(CC)N)C1CC1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-Amino-1-cyclopropylpentan-1-one

Comprehensive Overview of 3-Amino-1-cyclopropylpentan-1-one (CAS No. 1603368-16-6): Properties, Applications, and Industry Insights

3-Amino-1-cyclopropylpentan-1-one (CAS No. 1603368-16-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This cyclopropyl ketone derivative combines a reactive amino group with a strained three-membered ring, making it a valuable intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing novel central nervous system (CNS) therapeutics and antimicrobial agents.

The compound's molecular structure (C8H15NO) features a cyclopropyl group adjacent to a carbonyl functionality, which influences its reactivity profile. This configuration enables diverse chemical transformations, including nucleophilic additions and ring-opening reactions, making it versatile for medicinal chemistry applications. Recent studies highlight its utility in creating fragment-based drug design libraries, where its balanced hydrophobicity and hydrogen-bonding capacity prove advantageous for molecular recognition studies.

In the context of current pharmaceutical trends, 3-Amino-1-cyclopropylpentan-1-one aligns with the growing demand for small molecule therapeutics targeting protein-protein interactions. Its structural rigidity from the cyclopropane ring offers entropic advantages in binding, while the amino group provides a handle for further derivatization. These properties make it particularly relevant for developing next-generation kinase inhibitors and GPCR modulators, addressing unmet medical needs in oncology and neurological disorders.

From a synthetic chemistry perspective, the compound's preparation typically involves multistep organic synthesis starting from cyclopropane derivatives. Optimized routes emphasize atom economy and green chemistry principles, reflecting industry's shift toward sustainable production methods. Analytical characterization by NMR spectroscopy and mass spectrometry confirms its high purity (>98%), essential for research applications where structure-activity relationship studies demand precise molecular definition.

The agrochemical sector has also explored 3-Amino-1-cyclopropylpentan-1-one as a precursor for crop protection agents. Its structural motifs appear in several patented fungicide formulations, demonstrating broad-spectrum activity against plant pathogens. This dual applicability in human health and agricultural science positions the compound as a high-value chemical intermediate with expanding market potential.

Quality control protocols for CAS 1603368-16-6 emphasize rigorous HPLC analysis to ensure batch-to-batch consistency, particularly for GMP-compliant production. Storage recommendations typically suggest inert atmosphere protection at controlled temperatures to maintain stability, reflecting standard practices for amino ketone compounds. These handling procedures align with broader laboratory safety standards while preserving the compound's reactivity for downstream applications.

Emerging research explores the compound's potential in material science, particularly as a monomer for specialty polymers. The cyclopropane ring's strain energy may impart unique mechanical properties to resulting materials, while the amino group enables post-polymerization modifications. Such investigations demonstrate the expanding scope of 3-Amino-1-cyclopropylpentan-1-one beyond traditional pharmaceutical uses, highlighting its interdisciplinary value.

Market analysts note increasing commercial availability of 1603368-16-6 through specialty chemical suppliers, reflecting growing industrial demand. Pricing trends correlate with purity grades and scale of procurement, with custom synthesis options available for research institutions requiring specific isotopic labeling or structural variants. This accessibility supports its adoption across diverse R&D applications in academic and corporate settings.

Future directions for 3-Amino-1-cyclopropylpentan-1-one research include exploring its catalytic applications in asymmetric synthesis and investigating its metabolic stability in biological systems. These studies will further elucidate the compound's utility in addressing contemporary challenges in drug development and chemical biology, ensuring its continued relevance in scientific innovation.